![molecular formula C16H15ClN2O2 B5729568 4-chloro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide](/img/structure/B5729568.png)
4-chloro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds closely related to 4-chloro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide involves multi-step chemical processes, including acylation, alkylation, and condensation reactions. An example includes the synthesis of similar benzamide derivatives through reactions involving chloralbenzamides converted to N-(1-amino-2,2-dichloroethyl)benzamides, which are then transformed into the final products under specific conditions (Guirado et al., 2002).
Molecular Structure Analysis
X-ray crystallography and spectroscopic methods such as NMR and IR spectroscopy play a critical role in determining the molecular structure of benzamide compounds. These analytical techniques provide insights into the arrangement of atoms within the molecule and its electronic structure, essential for understanding the compound's reactivity and properties (Saeed et al., 2010).
Chemical Reactions and Properties
Benzamide derivatives undergo various chemical reactions, including nucleophilic substitution and electrochemical reduction, leading to the formation of new compounds with distinct properties. The reactivity of these compounds can be influenced by their molecular structure, particularly the presence of electron-withdrawing or electron-donating groups attached to the benzamide core (Guirado et al., 2002).
Mechanism of Action
Target of Action
The compound 4-chloro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide, also known as tolfenamic acid , primarily targets several protein kinases. These kinases play a crucial role in various cellular processes, including cell growth and differentiation.
Mode of Action
Tolfenamic acid interacts with its targets by inhibiting their activity. This inhibition disrupts the signaling pathways that these kinases are involved in, leading to changes in cellular processes such as tumor growth and angiogenesis.
Biochemical Pathways
The affected pathways primarily involve tumor growth and angiogenesis. By inhibiting the activity of the targeted kinases, tolfenamic acid disrupts these pathways, leading to a decrease in tumor growth and angiogenesis.
Pharmacokinetics
It is known that the compound has a molecular weight of 261704 , which may influence its bioavailability
Result of Action
The inhibition of the targeted kinases by tolfenamic acid results in a disruption of the signaling pathways involved in tumor growth and angiogenesis. This leads to a decrease in these processes, which can have a significant impact on the progression of diseases such as cancer.
properties
IUPAC Name |
4-chloro-N-[2-(2-methylanilino)-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O2/c1-11-4-2-3-5-14(11)19-15(20)10-18-16(21)12-6-8-13(17)9-7-12/h2-9H,10H2,1H3,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBVJMTXNKNARFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CNC(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-{2-[(2-methylphenyl)amino]-2-oxoethyl}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.